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Introduction: The Story Sediments Tell
Sediment transport is a fundamental process shaping the Earth's surface, influencing

everything from landscape evolution and soil formation to the filing of sedimentary basins.

Understanding the rates and pathways of sediment movement is crucial for a wide range of

geological and environmental assessments. Aluminum-26 (²⁶Al), a rare radioactive isotope,

serves as a powerful tracer for elucidating the history of sediment particles, offering insights

into their origin, transport dynamics, and burial history.

Produced by the interaction of cosmic rays with minerals at or near the Earth's surface, the

concentration of ²⁶Al in sediments provides a "clock" that records the duration of surface

exposure and subsequent burial.[1][2] This application note provides a comprehensive

overview and detailed protocols for utilizing ²⁶Al in sediment transport studies.

Principle of Aluminum-26 as a Sediment Tracer
Cosmic rays, high-energy particles from space, bombard the Earth's surface, inducing nuclear

reactions in minerals. In quartz (SiO₂), a common component of sediments, these reactions

produce in-situ cosmogenic nuclides, including Aluminum-26 (²⁶Al) and Beryllium-10 (¹⁰Be).[3]
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[4] The production rate of these nuclides is highest at the surface and decreases exponentially

with depth.

When sediment is eroded from bedrock and transported, it carries this cosmogenic nuclide

signature. If the sediment is subsequently buried, for instance in a river terrace or on the ocean

floor, it is shielded from cosmic rays, and the production of ²⁶Al ceases. The concentration of

²⁶Al then begins to decrease due to radioactive decay.[3][5]

The utility of ²⁶Al is significantly enhanced when used in conjunction with another cosmogenic

nuclide, ¹⁰Be.[2][3][4] Because ²⁶Al and ¹⁰Be are produced in quartz at a relatively constant

ratio but have different half-lives, the change in their ratio over time can be used to determine

the duration of sediment burial.[1][3][4] A lower ²⁶Al/¹⁰Be ratio in a buried sediment sample

compared to the surface production ratio indicates a longer period of burial.[1]

Quantitative Data for Aluminum-26 and Beryllium-10
For effective experimental design and data interpretation, a clear understanding of the key

quantitative parameters of ²⁶Al and ¹⁰Be is essential.

Parameter Aluminum-26 (²⁶Al) Beryllium-10 (¹⁰Be) Reference

Half-life 717,000 years 1,387,000 years [4][6]

Decay Constant (λ) 9.67 x 10⁻⁷ yr⁻¹ 5.00 x 10⁻⁷ yr⁻¹ [7]

Primary Production

Mechanism

Cosmic ray spallation

of Silicon

Cosmic ray spallation

of Oxygen
[6]

Surface Production

Ratio (²⁶Al/¹⁰Be)
~6.75 (Ratio) [4][8]

Typical

Concentrations in

Fluvial Sediments

10³ to 10⁵ atoms/g

quartz

10⁴ to 10⁶ atoms/g

quartz
[9]

Measurement

Technique

Accelerator Mass

Spectrometry (AMS)

Accelerator Mass

Spectrometry (AMS)
[10][11]
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The unique properties of ²⁶Al, particularly when paired with ¹⁰Be, allow for a range of

applications in sediment transport research:

Burial Dating: Determining the age of buried sediment deposits such as river terraces, cave

sediments, and glacial deposits.[2][3][5] This is crucial for reconstructing past landscapes

and understanding the timing of geological events.

Erosion Rate Calculation: The concentration of cosmogenic nuclides in bedrock and detrital

sediment reflects the long-term average rate of surface erosion.[1] Higher concentrations

imply lower erosion rates and longer surface residence times.

Sediment Source Tracing: While not a direct tracer of provenance in the traditional sense,

discrepancies in ²⁶Al and ¹⁰Be concentrations can help differentiate between sediments with

different exposure and burial histories, providing clues about their journey from source to

sink.

Identifying Sediment Storage and Remobilization: A key challenge in sedimentology is

understanding temporary storage of sediment during its transit through a catchment. The

²⁶Al/¹⁰Be ratio can reveal if sediments have been stored for significant periods (e.g., in

floodplains or terraces) before being re-eroded and transported further.[8]

Experimental Protocols
The successful application of ²⁶Al as a sediment tracer relies on meticulous sample collection,

preparation, and analysis. The following protocols provide a generalized workflow.

Protocol 1: Field Sampling of Sediments
Objective: To collect representative sediment samples for cosmogenic nuclide analysis.

Materials:

GPS device

Shovel, trowel, or hand auger

Sample bags (heavy-duty, labeled)
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Field notebook and camera

Topographic maps and geological maps of the study area

Procedure:

Site Selection: Identify sampling locations based on the research question. For basin-wide

erosion rates, collect sand from the active channel of a well-mixed river. For burial dating,

target specific sedimentary deposits (e.g., a distinct layer in a river terrace).

Sample Collection:

For modern fluvial sediments, collect several kilograms of sand and fine gravel from the

active river channel, ideally from multiple locations along a sandbar to ensure a

representative sample.

For buried deposits, excavate a clean face and sample the target layer, avoiding

contamination from overlying material.

Documentation: Record the precise GPS coordinates, elevation, and a detailed description

of the sampling site, including the geomorphic context. Photograph the sampling location

and the collected sample.

Sample Handling: Place the sample in a clearly labeled, durable bag. Note the sample ID,

date, location, and any other relevant information in the field notebook and on the sample

bag.

Protocol 2: Quartz Separation and Purification
Objective: To isolate pure quartz from the bulk sediment sample and prepare it for chemical

processing.

Materials:

Sieves (e.g., 250 µm and 1 mm)

Heavy liquids (e.g., LST, SPT) and separation funnels
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Frantz Magnetic Separator

Beakers, flasks, and other standard laboratory glassware

Hydrofluoric acid (HF), Nitric acid (HNO₃), Hydrochloric acid (HCl)

Fume hood and appropriate personal protective equipment (PPE)

Procedure:

Sieving: Sieve the dried bulk sample to the desired grain size fraction (typically 250-850 µm).

Heavy Mineral Separation: Use heavy liquids to separate denser minerals from the lighter

quartz fraction.

Magnetic Separation: Pass the sample through a magnetic separator to remove magnetic

minerals.

Acid Etching:

Perform a series of etches with dilute HF in an ultrasonic bath to remove non-quartz

minerals and any meteoric ¹⁰Be that may be present on the grain surfaces.

A typical procedure involves multiple short etches with a mixture of HF and HNO₃.

Purity Check: After etching, inspect the quartz grains under a microscope to ensure purity. If

necessary, repeat the separation and etching steps.

Dissolution: Dissolve the purified quartz in concentrated HF after adding a known amount of

⁹Be carrier.

Protocol 3: Chemical Separation of Al and Be
Objective: To separate aluminum and beryllium from the dissolved quartz solution for AMS

target preparation.[12]

Materials:

Ion-exchange chromatography columns
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Cation and anion exchange resins

Acids and bases for eluting the columns (e.g., HCl, HNO₃)

Centrifuge

Procedure:

Initial Precipitation: Precipitate Be and Al hydroxides from the dissolved quartz solution by

adjusting the pH.

Ion-Exchange Chromatography:

Dissolve the hydroxide precipitate in acid and load it onto an anion-exchange column to

separate Fe.

The eluent containing Be and Al is then passed through a cation-exchange column.

Selectively elute Be and Al from the cation-exchange column using different acid

concentrations.

Final Precipitation: Precipitate Be and Al as hydroxides from their respective purified

fractions.

Oxide Conversion: Calcine the hydroxides at high temperature (e.g., 900°C) to convert them

to BeO and Al₂O₃.

Protocol 4: Accelerator Mass Spectrometry (AMS)
Measurement
Objective: To measure the ²⁶Al/²⁷Al and ¹⁰Be/⁹Be ratios in the prepared samples.

Procedure:

Target Preparation: Mix the purified Al₂O₃ and BeO with a binder (e.g., Nb or Ag powder) and

press the mixture into a target holder.
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AMS Analysis: The targets are loaded into the ion source of the accelerator mass

spectrometer. The AMS separates the rare isotopes (²⁶Al, ¹⁰Be) from the stable isotopes

(²⁷Al, ⁹Be) and other interfering isobars, allowing for precise measurement of the isotopic

ratios.[11]

Data Normalization: The measured ratios are normalized to internationally recognized

standards to ensure accuracy and comparability of the data.[10][13][14]

Data Interpretation and Visualization
The interpretation of ²⁶Al and ¹⁰Be data requires specialized models that account for factors

such as cosmic ray scaling with latitude and altitude, sample thickness, and rock density.

Several online calculators are available for these calculations.[13][15]

Logical Workflow for Sediment Transport Studies using
²⁶Al
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Caption: Workflow for sediment transport studies using cosmogenic ²⁶Al.

Conceptual Diagram of ²⁶Al Production and Decay in
Sediments

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11709214/
https://www.researchgate.net/publication/363840722_Preparation_of_new_10Be_and_26Al_AMS_standard_reference_materials?_tp=eyJjb250ZXh0Ijp7InBhZ2UiOiJzY2llbnRpZmljQ29udHJpYnV0aW9ucyIsInByZXZpb3VzUGFnZSI6bnVsbH19
https://hess.ess.washington.edu/math/docs/al_be_v22/AlBe_changes_v22.pdf
https://www.researchgate.net/publication/232386285_Preparation_of_26Al_AMS_standards
https://hess.ess.washington.edu/math/docs/al_be_v22/AlBe_changes_v22.pdf
https://hess.ess.washington.edu/math/docs/al_be_v22/AlBe_changes_v221.pdf
https://www.benchchem.com/product/b1230959?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Surface Processes

Subsurface Processes

Analysis

Cosmic Ray Bombardment

²⁶Al & ¹⁰Be Production
in Bedrock Quartz

Spallation

Erosion & Sediment Transport

Sediment Deposition
& Burial

Radioactive Decay
(²⁶Al -> ²⁶Mg, ¹⁰Be -> ¹⁰B)

Sampling of
Buried Sediment

²⁶Al/¹⁰Be Ratio Decreases

Measurement of
²⁶Al & ¹⁰Be Concentrations

Calculation of
Burial Duration

Click to download full resolution via product page

Caption: Conceptual cycle of ²⁶Al production, transport, burial, and decay.
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Conclusion
Aluminum-26, in concert with Beryllium-10, provides a robust tool for quantitative analysis of

sediment transport dynamics over geological timescales. The ability to determine sediment

burial ages and long-term erosion rates offers invaluable data for a wide array of research in

the earth sciences. While the analytical procedures are complex and require specialized

facilities, the insights gained from ²⁶Al studies can significantly advance our understanding of

how landscapes evolve and respond to climatic and tectonic forces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. www2.oberlin.edu [www2.oberlin.edu]

2. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

3. Dating Plio-Pleistocene glacial sediments using the cosmic-ray-produced radionuclides
10Be and 26Al [pubs.usgs.gov]

4. noblegas.berkeley.edu [noblegas.berkeley.edu]

5. antarcticglaciers.org [antarcticglaciers.org]

6. Aluminium-26 - Wikipedia [en.wikipedia.org]

7. hess.ess.washington.edu [hess.ess.washington.edu]

8. GChron - Global analysis of in situ cosmogenic 26Al and 10Be and inferred erosion rate
ratios in modern fluvial sediments indicates widespread sediment storage and burial during
transport [gchron.copernicus.org]

9. uvm.edu [uvm.edu]

10. researchgate.net [researchgate.net]

11. (26)Al investigations at the AMS-laboratory in Lund - PubMed [pubmed.ncbi.nlm.nih.gov]

12. Monitoring of chemical processes for 10Be and 26Al AMS target preparation
[inis.iaea.org]

13. hess.ess.washington.edu [hess.ess.washington.edu]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1230959?utm_src=pdf-body
https://www.benchchem.com/product/b1230959?utm_src=pdf-custom-synthesis
https://www2.oberlin.edu/faculty/aschmidt/papers/Bierman%20et%20al%202021.pdf
https://pubs.geoscienceworld.org/gsa/books/edited-volume/570/chapter/3803099/A-review-of-burial-dating-methods-using-26Al-and
https://pubs.usgs.gov/publication/70029102
https://pubs.usgs.gov/publication/70029102
http://noblegas.berkeley.edu/~noblegas/files/BalcoShuster(2009b)_Al_Be_Ne_burial_dating.pdf
https://www.antarcticglaciers.org/glacial-geology/dating-glacial-sediments-2/cryospheric-geomorphology-dating-glacial-landforms/cosmogenic-nuclide-dating-cryospheric-geomorphology/burial-dating/
https://en.wikipedia.org/wiki/Aluminium-26
https://hess.ess.washington.edu/math/docs/al_be_stable/al_be_calc_paper_v2.pdf
https://gchron.copernicus.org/articles/7/213/2025/
https://gchron.copernicus.org/articles/7/213/2025/
https://gchron.copernicus.org/articles/7/213/2025/
https://www.uvm.edu/cosmolab/people/cavnar/Cavnar_final_thesis.docx.pdf
https://www.researchgate.net/publication/363840722_Preparation_of_new_10Be_and_26Al_AMS_standard_reference_materials?_tp=eyJjb250ZXh0Ijp7InBhZ2UiOiJzY2llbnRpZmljQ29udHJpYnV0aW9ucyIsInByZXZpb3VzUGFnZSI6bnVsbH19
https://pubmed.ncbi.nlm.nih.gov/11709214/
https://inis.iaea.org/records/k7j3z-83e37
https://inis.iaea.org/records/k7j3z-83e37
https://hess.ess.washington.edu/math/docs/al_be_v22/AlBe_changes_v22.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. researchgate.net [researchgate.net]

15. hess.ess.washington.edu [hess.ess.washington.edu]

To cite this document: BenchChem. [Unraveling Sediment Journeys: Aluminum-26 as a
Powerful Tracer in Transport Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230959#aluminum-26-as-a-tracer-for-sediment-
transport-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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